Cas no 4381-01-5 (Benzonitrile, 3,3'-(1,2-ethanediyl)bis-)

• Product Name: Benzonitrile, 3,3'-(1,2-ethanediyl)bis-
• CAS No: 4381-01-5
• MF: C₁₆H₁₂N₂
• MW: 232.279883384705
• CID: 1518030
• Update Time: 2024-08-24

Benzonitrile, 3,3'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,3'-(1,2-ethanediyl)bis-

• Inchi： 1S/C16H12N2/c17-11-15-5-1-3-13(9-15)7-8-14-4-2-6-16(10-14)12-18/h1-6,9-10H,7-8H2
• InChI Key： WFXBCMJBAJPVLA-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1)C#N)CC1C=CC=C(C=1)C#N

Computed Properties

• Exact Mass: 232.10016

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Melting Point: 163.5-164.0 °C(Solv: benzene (71-43-2))
• Boiling Point: 385.5±22.0 °C(Predicted)
• PSA: 47.58